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Compound of Interest

Compound Name: 5-Amino-2-bromobenzonitrile

Cat. No.: B189585 Get Quote

For researchers, scientists, and professionals in drug development, the strategic procurement

and rigorous quality assessment of key chemical intermediates are paramount. This in-depth

guide provides a comprehensive overview of the commercial landscape, synthesis, and

analytical characterization of 5-Amino-2-bromobenzonitrile (CAS No. 72115-09-4), a valuable

building block in pharmaceutical and materials science research.

This document outlines commercial suppliers, presents quantitative data on product availability,

and details experimental protocols for synthesis and quality control. Visual workflows for

procurement and synthesis are also provided to facilitate a clear understanding of the

processes involved.

Commercial Suppliers and Market Overview
5-Amino-2-bromobenzonitrile is readily available from a variety of commercial suppliers,

ranging from well-known catalog companies to specialized manufacturers and bulk producers.

China has emerged as a significant hub for the bulk production of this intermediate, offering

competitive pricing for large-scale procurement.[1][2][3] When sourcing this compound,

researchers should consider factors such as purity, quantity, price, and the supplier's quality

management certifications (e.g., ISO, SGS).[1]

Below is a summary of representative commercial suppliers and their offerings. Please note

that pricing is subject to change and may vary based on quantity and supplier.
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Supplier Purity
Available
Quantities

Price (USD)

Sigma-Aldrich 96% 1 g, 5 g, 10 g

~ngcontent-ng-

c1205671314=""

_nghost-ng-

c2690653763=""

class="inline ng-star-

inserted">

166(1𝑔),166(1g),

172 (5 g), ~$174 (10

g)

Santa Cruz

Biotechnology
Data not specified Inquire Inquire

CP Lab Safety

(Aladdin)
min 95% 100 g ~$506[4]

Dabos (for Apollo

Scientific)
Data not specified 5 g ~$28[5]

ChemBridge Data not specified Inquire Inquire

Thermo Scientific

Chemicals
96%, 97% Inquire Inquire

Ningxia Yinfei Medical

Tech.
Data not specified Inquire Inquire[6]

Shanghai MedBio Inc. 98.0% 500 mg, 1 g

~

46(500𝑚𝑔),46(500mg),

74 (1 g)

SAKEM LLP 98%
5 kg, 25 kg, 100 kg, 1

MT
Inquire[7]
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Synthesis of 5-Amino-2-bromobenzonitrile
A common synthetic route to 5-Amino-2-bromobenzonitrile involves the reduction of a nitro

group precursor. An alternative approach involves the direct bromination of an

aminobenzonitrile. Below is a detailed protocol for a synthesis involving a Sandmeyer-type

reaction.

Materials:

5-amino-2-bromo benzonitrile (for reaction development or as starting material for other

syntheses)

Concentrated Hydrochloric Acid

Acetic Acid

Sodium Nitrite

Sulfur Dioxide

Calcium Chloride Dihydrate

Dichloromethane

Anhydrous Sodium Sulfate

Ethyl Acetate

Heptane

Water

Procedure:[8]

In a flask, dissolve 10.0 g (50.75 mmol) of the starting aminobenzonitrile in a mixture of 25

mL of concentrated hydrochloric acid and 25 mL of acetic acid.

Cool the solution to 0°C and add a solution of 3.85 g (55.82 mmol) of sodium nitrite in 12.5

mL of water. Stir the reaction mixture at 0°C for 15 minutes.
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In a separate flask, prepare a saturated solution of sulfur dioxide in 25 mL of acetic acid at

0°C.

To the sulfur dioxide solution, add 3.46 g (20.30 mmol) of calcium chloride dihydrate.

Slowly add the diazonium salt solution from step 2 to the sulfur dioxide solution.

Allow the reaction mixture to warm to room temperature and stir for 16 hours.

Dilute the mixture with water, which should result in the precipitation of a white solid.

Collect the precipitate by filtration.

Dissolve the solid in dichloromethane and wash with a saturated aqueous solution of sodium

chloride.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography using a 5% ethyl acetate in heptane

eluent.

Combine the fractions containing the desired product and concentrate in vacuo to obtain 5-
Amino-2-bromobenzonitrile as a colorless solid.

Quality Control: Analytical Methods
To ensure the identity and purity of 5-Amino-2-bromobenzonitrile, High-Performance Liquid

Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are

commonly employed.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be used to assess the purity of 5-Amino-2-
bromobenzonitrile.[9]

Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
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Mobile Phase: A mixture of acetonitrile and water. For mass spectrometry applications,

formic acid can be used as a modifier.[9]

Detection: UV detection at a suitable wavelength (e.g., 254 nm).

Sample Preparation: Dissolve a small amount of the compound in the mobile phase or a

suitable solvent like acetonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure of 5-Amino-
2-bromobenzonitrile.

Sample Preparation: Dissolve 5-10 mg of the compound in a deuterated solvent such as

CDCl₃ or DMSO-d₆.

¹H NMR (Proton NMR): The spectrum will show characteristic signals for the aromatic

protons and the amino group protons. The chemical shifts, splitting patterns, and integration

values will be consistent with the structure.

¹³C NMR (Carbon NMR): The spectrum will display distinct signals for each unique carbon

atom in the molecule, including the carbon of the nitrile group and the aromatic carbons.

Visualizing Workflows
To provide a clearer understanding of the procurement and synthesis processes, the following

diagrams have been generated using the DOT language.
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Caption: Procurement and Quality Control Workflow for 5-Amino-2-bromobenzonitrile.
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Caption: Synthetic Pathway for 5-Amino-2-bromobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b189585?utm_src=pdf-body
https://www.benchchem.com/product/b189585?utm_src=pdf-body-img
https://www.benchchem.com/product/b189585?utm_src=pdf-body
https://www.benchchem.com/product/b189585?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Benzonitrile, 5-Amino-2-Bromo- Supplier in China [nj-finechem.com]

2. 2-Amino-5-Brombenzonitrile Supplier in China [nj-finechem.com]

3. 2-Amino-5-Bromobenonitrile Supplier in China [nj-finechem.com]

4. calpaclab.com [calpaclab.com]

5. 5-AMINO-2-BROMOBENZONITRILE 5G - OR11524-5G [dabos.com]

6. 2-amino-5-bromobenzonitrile - 39263-32-6 - Ningxia Yinfei Medical Technology Co., LTD.
[yinfeipharm.com]

7. 2-AMINO-5-BROMOBENZONITRILE manufacturers and suppliers in india
[chemicalbook.com]

8. Synthesis routes of 5-Amino-2-bromobenzonitrile [benchchem.com]

9. Separation of 2-Amino-5-bromobenzonitrile on Newcrom R1 HPLC column | SIELC
Technologies [sielc.com]

To cite this document: BenchChem. [Navigating the Acquisition and Analysis of 5-Amino-2-
bromobenzonitrile: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189585#commercial-suppliers-of-5-amino-2-
bromobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

